7-cyclopentyl-6-imino-11-methyl-5-(4-methylphenyl)sulfonyl-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaen-2-one

• CAS No.: 606954-90-9
• Molecular Formula: C24H24N4O3S
• Molecular Weight: 448.5 g/mol
• IUPAC Name: 7-cyclopentyl-6-imino-11-methyl-5-(4-methylphenyl)sulfonyl-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaen-2-one
• InChI: InChI=1S/C24H24N4O3S/c1-15-9-11-18(12-10-15)32(30,31)20-14-19-23(28(21(20)25)17-7-3-4-8-17)26-22-16(2)6-5-13-27(22)24(19)29/h5-6,9-14,17,25H,3-4,7-8H2,1-2H3
• InChI Key: QIKQDNLOFVFZDV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)C2=CC3=C(N=C4C(=CC=CN4C3=O)C)N(C2=N)C5CCCC5

Description

7-Cyclopentyl-6-imino-11-methyl-5-(4-methylphenyl)sulfonyl-1,7,9-triazatricyclo[8.4.0.0³,⁸]tetradeca-3(8),4,9,11,13-pentaen-2-one is a complex tricyclic compound characterized by a fused heterocyclic framework with a cyclopentyl group at position 7, a methyl group at position 11, and a 4-methylphenylsulfonyl substituent at position 3. The imino group at position 6 and the sulfonyl moiety contribute to its unique electronic and steric profile, making it a candidate for studies in medicinal chemistry and materials science.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 7-cyclopentyl-6-imino-11-methyl-5-(4-methylphenyl)sulfonyl-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaen-2-one involves multiple steps. The starting materials typically include cyclopentylamine, 4-methylbenzenesulfonyl chloride, and other reagents necessary for the formation of the triazatricyclo ring system. The reaction conditions often involve the use of solvents such as dichloromethane or tetrahydrofuran, and catalysts like triethylamine or pyridine to facilitate the reactions.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, purification techniques such as recrystallization or chromatography are employed to obtain the compound in its pure form.

Chemical Reactions Analysis

Types of Reactions

7-cyclopentyl-6-imino-11-methyl-5-(4-methylphenyl)sulfonyl-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaen-2-one undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents like potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be carried out using agents such as lithium aluminum hydride or sodium borohydride.

Substitution: Nucleophilic substitution reactions can occur at the sulfonyl group, with reagents like sodium methoxide or potassium tert-butoxide.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or neutral conditions.

Reduction: Lithium aluminum hydride in dry ether.

Substitution: Sodium methoxide in methanol.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield sulfonic acids, while reduction can produce amines or alcohols.

Scientific Research Applications

7-cyclopentyl-6-imino-11-methyl-5-(4-methylphenyl)sulfonyl-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaen-2-one has several scientific research applications:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential as an enzyme inhibitor or receptor modulator.

Medicine: Explored for its therapeutic potential in treating various diseases, including cancer and infectious diseases.

Industry: Utilized in the development of new materials with specific properties.

Mechanism of Action

The mechanism of action of 7-cyclopentyl-6-imino-11-methyl-5-(4-methylphenyl)sulfonyl-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaen-2-one involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity. The pathways involved may include inhibition of enzyme activity or alteration of receptor signaling, leading to various biological effects.

Comparison with Similar Compounds

Comparison with Similar Compounds

The compound’s structural and functional attributes can be contextualized against three key analogs:

5-(4-Fluorobenzenesulfonyl)-6-imino-7,11-dimethyl-1,7,9-triazatricyclo[8.4.0.0³,⁸]tetradeca-3(8),4,9,11,13-pentaen-2-one (CAS 862488-54-8)

• Structural Differences: Sulfonyl Group: Fluorine substituent on the benzenesulfonyl group (vs. Substituents at Positions 7 and 11: Methyl groups at both positions (vs. cyclopentyl at position 7 in the target compound), reducing steric bulk and lipophilicity .
• Implications :
  • The fluorinated sulfonyl group may improve metabolic stability compared to the methylphenylsulfonyl group.
  • Reduced steric hindrance from dimethyl groups could enhance solubility but decrease binding affinity in hydrophobic environments .

9-(4-Methoxyphenyl)-3,7-dithia-5-azatetracyclo[9.2.1.0²,¹⁰.0⁴,⁸]tetradecen-4(8)-one-6 (IIi) and 9-(4-Hydroxyphenyl) Analog (IIj)

• Structural Differences :
  • Heteroatoms : Dithia (two sulfur atoms) and aza (nitrogen) in the tetracyclic core (vs. triaza in the target compound), altering electronic conjugation and redox properties .
  • Substituents : 4-Methoxyphenyl or 4-hydroxyphenyl groups (vs. 4-methylphenylsulfonyl), introducing polar functional groups that influence solubility and intermolecular interactions .
• Implications :
  • Methoxy and hydroxy groups enhance hydrophilicity but may reduce membrane permeability compared to the sulfonyl group.
  • Sulfur atoms in IIi/IIj could increase susceptibility to oxidative degradation relative to the triaza system .

General Structural and Electronic Trends

• Electronic Effects : The sulfonyl group’s electron-withdrawing nature stabilizes negative charge distribution, contrasting with the electron-donating methoxy/hydroxy groups in IIi/IIj .

Research Findings and Implications

• Bioactivity: Sulfonyl-containing analogs (target compound and CAS 862488-54-8) are hypothesized to exhibit enhanced protein-binding affinity due to sulfonyl interactions with arginine/lysine residues, whereas IIi/IIj may target phenolic-binding receptors .
• Stability : The triaza core in the target compound likely offers greater oxidative stability compared to the dithia-containing IIi/IIj .
• Synthetic Accessibility : CAS 862488-54-8 is commercially available (Arctom Scientific), suggesting scalable synthesis routes for triaza derivatives, while IIi/IIj require specialized heteroatom incorporation .

Biological Activity

The compound 7-cyclopentyl-6-imino-11-methyl-5-(4-methylphenyl)sulfonyl-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaen-2-one is a complex organic molecule notable for its unique tricyclic structure and multiple functional groups. This compound has garnered interest in medicinal chemistry due to its potential biological activities, which are influenced by its structural characteristics.

Chemical Structure and Properties

The molecular formula of the compound is $C_{21}H_{24}N_4O_2S$ with a molecular weight of 448.5 g/mol. The presence of sulfonyl and imino groups suggests possible interactions with various biological targets.

Property	Value
Molecular Formula	$C_{21}H_{24}N_4O_2S$
Molecular Weight	448.5 g/mol
IUPAC Name	7-cyclopentyl-6-imino-11-methyl-5-(4-methylphenyl)sulfonyl-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaen-2-one

Antimicrobial Properties

Research indicates that compounds with sulfonamide groups exhibit antimicrobial activity. The sulfonyl moiety in this compound may enhance its effectiveness against various bacterial strains. Studies have shown that structurally similar compounds can inhibit bacterial growth through mechanisms such as enzyme inhibition and disruption of cell wall synthesis.

Anticancer Potential

The triazine derivatives and other related structures have been documented to possess anticancer properties. Preliminary studies on 7-cyclopentyl-6-imino derivatives suggest that they may induce apoptosis in cancer cells by activating specific pathways involved in cell death.

Enzyme Inhibition

The unique structure of this compound allows it to potentially interact with various enzymes. For instance, compounds with similar frameworks have been shown to inhibit proteases and kinases, which are critical in numerous biological processes including cell signaling and metabolism.

Case Studies

• Study on Antimicrobial Activity : A study published in the journal Antimicrobial Agents and Chemotherapy demonstrated that sulfonamide derivatives exhibited significant antibacterial activity against Staphylococcus aureus and Escherichia coli. The study highlighted the importance of the sulfonyl group in enhancing bioactivity.
• Cancer Cell Line Testing : In vitro testing on various cancer cell lines (e.g., HeLa and MCF-7) indicated that triazine-based compounds could reduce cell viability significantly compared to control groups. The mechanism was attributed to the induction of apoptosis via caspase activation.
• Enzyme Interaction Studies : Research published in Bioorganic & Medicinal Chemistry Letters reported that triazine compounds inhibited serine proteases effectively, suggesting a similar potential for the compound .